Cas no 74877-08-0 (1-(3-Bromophenyl)ethanamine)

• Product Name: 1-(3-Bromophenyl)ethanamine
• CAS No: 74877-08-0
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD07780647
• CID: 858886
• PubChem ID: 16785764
• Update Time: 2025-10-28

1-(3-Bromophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)ethanamine
• 1-(3’-BROMOPHENYL)ETHYLAMINE
• 1-(3'-BROMOPHENYL)ETHYLAMINE
• (S)-1-(3-bromophenyl)ethanamine
• (S)-1-(3-bromo-phenyl)-ethylamine
• [(1S)-1-(3-bromophenyl)ethyl]amine
• 1-(3-broMophenyl)ethan-1-aMine
• 1-(3-Bromophenyl)ethylamine
• LIBZHYLTOAGURM-UHFFFAOYSA-N
• FT-0648154
• SB78619
• MFCD00671637
• SCHEMBL749481
• MFCD00671638
• 74877-08-0
• 2,3-DIPHENYL-QUINOXALINE-5-CARBOXYLICACID
• FS-5718
• SY110609
• [1-(3-bromophenyl)ethyl]amine
• SB34305
• AC-29435
• (2,2-Dimethyl-1-pyrrolidin-1-yl-methylpropyl)methylamine
• A3922
• SB78211
• SY023019
• SY029286
• A19133
• 1-(3-BROMO-PHENYL)-ETHYLAMINE
• BB 0253865
• 3-bromo-alpha-methylbenzylamine
• FT-0659346
• AKOS016344121
• 1-(3-BROMOPHENYL)-1-ETHANAMINE
• 1-(3-Bromophenyl)ethaneamine
• Z239626864
• 1-(3-Bromophenyl)ethanamine, AldrichCPR
• FT-0648132
• CS-D1136
• MFCD07780647
• Benzenemethanamine, 3-bromo-.alpha.-methyl-
• STK501574
• EN300-31282
• SCHEMBL14014456
• DTXSID80938837
• AKOS000141365
• (R)-1-(3-Bromo-phenyl)-ethylamine
• ZCA87708
• 1-(3\\'-BROMOPHENYL)ETHYLAMINE
• ALBB-005066
• (s)-3-bromo-alpha-methylbenzylamine
• benzene, 1-(1-aminoethyl)-3-bromo-

• MDL： MFCD07780647
• Inchi： 1S/C8H10BrN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3
• InChI Key： LIBZHYLTOAGURM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)N

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 96-97 ºC (4 Torr)
• Flash Point: 104.3±20.4 ºC,
• Refractive Index: 1.5688 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.16910